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Compound of Interest

Compound Name: BMS-303141

Cat. No.: B1667198

Introduction

BMS-303141 is a potent and specific inhibitor of ATP-citrate lyase (ACLY), a crucial enzyme in
the de novo lipogenesis pathway. ACLY catalyzes the conversion of citrate to acetyl-CoA, a
fundamental building block for the synthesis of fatty acids and cholesterol. In various cancer
cell types, which exhibit upregulated lipogenesis to support rapid growth and proliferation, the
inhibition of ACLY by BMS-303141 has been demonstrated to suppress tumor growth and
induce apoptosis. These application notes provide detailed protocols and concentration
guidelines for utilizing BMS-303141 in cell culture experiments.

Mechanism of Action

BMS-303141 acts as a small molecule inhibitor of ATP-citrate lyase (ACLY), which is a key
enzyme in the pathway of fatty acid synthesis. By blocking ACLY, BMS-303141 reduces the
availability of cytosolic acetyl-CoA, which is essential for the production of fatty acids and
cholesterol. This disruption of lipid metabolism can impede the formation of new cell
membranes, which is critical for rapidly dividing cells like cancer cells. Consequently, the
inhibition of ACLY by BMS-303141 can lead to a decrease in cell proliferation and the induction
of programmed cell death, or apoptosis.
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 To cite this document: BenchChem. [Application Notes and Protocols for BMS-303141 in Cell
Culture Experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667198#bms-303141-concentration-for-cell-culture-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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